Cas no 37118-31-3 ( )

  structure
  structure
Product Name: 
CAS No:37118-31-3
MF:C8H6ClNOS
MW:199.657339572906
CID:921983
PubChem ID:327156
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-(chloromethylsulfanyl)-1,3-benzoxazole
    • 2-< (Chlormethyl)thio> -benzoxazol
    • 2-Chlormethylthio-benzoxazol
    • 2-chloromethylsulfanyl-benzooxazole
    • AC1L6ZW3
    • NSC300908
    • 2-[(Chloromethyl)sulfanyl]-1,3-benzoxazole
    • AKOS026738330
    • NSC-300908
    • 2-(Chloromethylsulfanyl)benzooxazole
    • 37118-31-3
    • DS-003411
    • DTXSID20316216
    • &nbsp;
    • Inchi: 1S/C8H6ClNOS/c9-5-12-8-10-6-3-1-2-4-7(6)11-8/h1-4H,5H2
    • InChI Key: BHLHYQQSCVGQDS-UHFFFAOYSA-N
    • SMILES: ClCSC1=NC2C=CC=CC=2O1

Computed Properties

  • Exact Mass: 198.98598
  • Monoisotopic Mass: 198.9858627g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 51.3Ų

Experimental Properties

  • PSA: 26.03
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